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Compound of Interest

Compound Name: Boc-D-FMK

Cat. No.: B3029370 Get Quote

This guide provides essential safety, handling, and disposal protocols for Boc-D-FMK (Boc-

Asp(OMe)-fluoromethylketone), a broad-spectrum, irreversible caspase inhibitor. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Chemical Properties and Identification
Boc-D-FMK is a cell-permeable peptide that irreversibly binds to the catalytic site of caspases,

thereby inhibiting apoptosis. Its properties are summarized below.

Property Value Source

Full Name
N-t-Butoxycarbonyl-Asp(OMe)-

Fluoromethyl Ketone
Internal Knowledge

Synonyms Boc-Asp(OMe)-FMK Internal Knowledge

Molecular Formula C₁₁H₁₈FNO₅ Internal Knowledge

Molecular Weight 263.26 g/mol Internal Knowledge

Appearance White to off-white solid Internal Knowledge

Solubility Soluble in DMSO Internal Knowledge
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Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Boc-D-FMK is limited, it should be handled with care as a

potentially hazardous substance. The primary routes of exposure are inhalation, ingestion, and

skin/eye contact.

Standard safety precautions are mandatory. The following workflow outlines the minimum

required PPE for handling Boc-D-FMK powder and solutions.

Personal Protective Equipment (PPE) Selection

Handling Boc-D-FMK?
Wear standard

flame-retardant lab coat
Wear nitrile gloves
(check for tears)

Wear safety glasses
with side shields or goggles

Handling solid powder?
(outside a fume hood)

Work in a certified
chemical fume hood

No

Use a NIOSH-approved
respirator (e.g., N95)Yes

Safety protocols
complete

Click to download full resolution via product page

Caption: PPE selection workflow for handling Boc-D-FMK.

Safe Handling and Storage
Proper handling and storage are critical to maintain the compound's stability and prevent

accidental exposure.

Operational Plan:

Receiving: Upon receipt, inspect the container for damage. Log the compound in your

chemical inventory.

Preparation: Conduct all handling of the solid powder, including weighing and initial

solubilization, within a certified chemical fume hood to prevent inhalation.
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Solubilization: Prepare a stock solution, typically in anhydrous DMSO. Briefly vortex to

ensure complete dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound.

Labeling: Clearly label all vials with the compound name, concentration, solvent, and date of

preparation.

Boc-D-FMK Handling & Storage Workflow

Receive & Inspect
Package

Weigh Solid in
Chemical Fume Hood

Prepare Stock Solution
(e.g., in DMSO)

Aliquot into Single-Use
Vials

Store at -20°C
Protect from Light

Ready for
Experimental Use

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3029370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Step-by-step workflow for safe handling and storage.

Storage Conditions:

Parameter Recommendation

Solid Form Store desiccated at -20°C.

In Solution (DMSO) Store at -20°C. Protect from light and moisture.

Stability
Stable for at least 6 months when stored

correctly. Avoid repeated freeze-thaw cycles.

Disposal Plan
All materials contaminated with Boc-D-FMK, including empty vials, pipette tips, and gloves,

must be disposed of as hazardous chemical waste.

Segregation: Collect all solid and liquid waste containing Boc-D-FMK in a dedicated, sealed,

and clearly labeled hazardous waste container.

Container Labeling: The waste container must be labeled "Hazardous Waste" and list the

chemical contents (Boc-D-FMK, DMSO).

Disposal Request: Follow your institution's environmental health and safety (EHS) guidelines

for chemical waste pickup and disposal. Do not pour Boc-D-FMK solutions down the drain.

Mechanism of Action: Pan-Caspase Inhibition
Boc-D-FMK inhibits apoptosis by irreversibly binding to the active site of caspases, the key

proteases in the apoptotic signaling cascade. It contains a fluoromethylketone (FMK) group

that forms a covalent bond with the cysteine residue in the caspase active site. This action

blocks both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways of apoptosis.
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Apoptotic Signaling & Boc-D-FMK Inhibition

Extrinsic Stimuli
(e.g., FasL, TNF-α)

Caspase-8
(Initiator)

Intrinsic Stimuli
(e.g., DNA Damage)

Caspase-9
(Initiator)

Caspase-3
(Executioner)

Apoptosis

Boc-D-FMK

Click to download full resolution via product page

Caption: Boc-D-FMK inhibits initiator and executioner caspases.

Experimental Protocol: In Vitro Cell Treatment
This protocol provides a general methodology for using Boc-D-FMK to inhibit apoptosis in

cultured cells. Note: Optimal concentrations and incubation times must be determined

empirically for each cell line and experimental condition.

Methodology:

Prepare Stock Solution: Dissolve Boc-D-FMK in sterile, anhydrous DMSO to a stock

concentration of 10-50 mM. For example, to make a 20 mM stock, dissolve 2.63 mg of Boc-
D-FMK in 500 µL of DMSO.

Cell Seeding: Plate cells at the desired density and allow them to adhere overnight under

standard culture conditions.
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Prepare Working Solution: On the day of the experiment, dilute the Boc-D-FMK stock

solution in pre-warmed, serum-free culture medium to the final desired working concentration

(typically 10-100 µM).

Pre-treatment (Inhibition): Aspirate the old medium from the cells and replace it with the

medium containing Boc-D-FMK. Incubate for 1-2 hours to allow for cell penetration and

caspase inhibition.

Induce Apoptosis: After the pre-treatment period, add your apoptotic stimulus (e.g.,

staurosporine, TNF-α) directly to the medium containing Boc-D-FMK.

Incubation: Incubate for the desired period to allow for apoptosis to occur in control cells.

Assay: Harvest cells and proceed with your downstream analysis (e.g., Annexin V staining,

caspase activity assay, Western blot).
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In Vitro Cell Treatment Workflow

Seed cells in plate

Prepare Boc-D-FMK
working solution

Pre-treat cells with
Boc-D-FMK (1-2h)

Add apoptotic stimulus

Incubate for required
duration

Harvest cells for
downstream analysis

Analysis Complete
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Caption: General workflow for an in vitro apoptosis inhibition experiment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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